5,7-Dihydroxy-3′,4′,5′-Trimethoxyflavone

• CAS No.: 18103-42-9
• Product Name: 5,7-Dihydroxy-3′,4′,5′-Trimethoxyflavone
• Molecular Formula: C18H16O7
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 5,7-dihydroxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C18H16O7/c1-22-15-4-9(5-16(23-2)18(15)24-3)13-8-12(21)17-11(20)6-10(19)7-14(17)25-13/h4-8,19-20H,1-3H3
• Standard InChIKey: CPCPHNWWTJLXKQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=CC(=O)C3=C(C=C(C=C3O2)O)O
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=CC(=O)C3=C(C=C(C=C3O2)O)O
• Melting Point: 272-274°C
• Physical Description: Solid
• Description: Tricetin 3', 4', 5'-trimethyl ether, also known as 5, 7-dihydroxy-3', 4', 5'-trimethoxyflavon or dimethyl benzoylphosphonate, belongs to the class of organic compounds known as 4'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C4' atom of the flavonoid backbone. Thus, tricetin 3', 4', 5'-trimethyl ether is considered to be a flavonoid lipid molecule. Tricetin 3', 4', 5'-trimethyl ether exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tricetin 3', 4', 5'-trimethyl ether is primarily located in the membrane (predicted from logP). Tricetin 3', 4', 5'-trimethyl ether can be biosynthesized from tricetin. Outside of the human body, tricetin 3', 4', 5'-trimethyl ether can be found in barley and cereals and cereal products. This makes tricetin 3', 4', 5'-trimethyl ether a potential biomarker for the consumption of these food products.; 3',4',5'-O-trimethyltricetin is a trimethoxyflavone that is the 3',4',5'-tri-O-methyl ether of tricetin. It is a trimethoxyflavone, a dihydroxyflavone and a 3',5'-dimethoxyflavone. It derives from a tricetin. It is a conjugate acid of a 3',4',5'-O-trimethyltricetin(1-).
• Synonyms: Tricetin-3′,4′,5′-trimethylether; 5,7-Dihydroxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one; 3',4',5'-Tri-O-methyl-tricetin
• PubChem Compound: 5379265
• Last Modified: Nov 11 2021